Cas no 136279-32-8 (Interleukin 2 (human),N-L-methionyl-)

• Product Name: Interleukin 2 (human),N-L-methionyl-
• CAS No: 136279-32-8
• MF: C₆₉₈H₁₁₂₇N₁₇₉O₂₀₄S₈
• CID: 222465
• Update Time: 2025-06-10

Interleukin 2 (human),N-L-methionyl- Chemical and Physical Properties

Names and Identifiers

• Interleukin 2 (human),N-L-methionyl-
• Interleukin-2, Human, recombinant
• Interleukin-2, Human, recombinant, Animal-derived-free
• BG 8301
• Ro23-6019
• Teceleukin
• Interleukin-2(IL-2), Human, recombinant, Animal-derived-free

Additional information on Interleukin 2 (human),N-L-methionyl-

Comprehensive Overview of Interleukin 2 (human), N-L-methionyl- (CAS No. 136279-32-8): Mechanism, Applications, and Research Trends

Interleukin 2 (human), N-L-methionyl- (CAS No. 136279-32-8), a modified form of the cytokine Interleukin-2 (IL-2), has garnered significant attention in immunotherapy and biopharmaceutical research. This recombinant protein, engineered with an N-terminal methionine extension, exhibits enhanced stability and bioactivity compared to its native counterpart. Its unique structure and function make it a pivotal tool in cancer immunotherapy, autoimmune disease modulation, and T-cell proliferation studies.

The molecular mechanism of Interleukin 2 (human), N-L-methionyl- revolves around its binding to the IL-2 receptor (IL-2R), activating downstream signaling pathways like JAK-STAT and PI3K-AKT. This activation promotes the expansion of regulatory T cells (Tregs) and cytotoxic T lymphocytes (CTLs), making it a double-edged sword in therapeutic applications. Researchers are increasingly exploring its role in checkpoint inhibitor combinations and CAR-T cell therapy, addressing current challenges in tumor microenvironment modulation.

Recent advancements in bioconjugation and pegylation techniques have further optimized the pharmacokinetics of CAS No. 136279-32-8, reducing immunogenicity while prolonging half-life. These innovations align with the growing demand for personalized medicine and targeted drug delivery systems. Notably, its application in COVID-19-related cytokine storm management has sparked interdisciplinary research, highlighting its potential beyond oncology.

From a commercial perspective, Interleukin 2 (human), N-L-methionyl- is classified as a high-value biologic, with stringent GMP manufacturing requirements. Analytical methods such as HPLC purity testing and mass spectrometry are critical for quality control, ensuring batch-to-batch consistency. The compound’s shelf-life optimization through lyophilization remains a key focus for biotech companies.

Emerging trends also explore its synergy with AI-driven drug discovery platforms, where in silico modeling predicts optimal dosing regimens. As the scientific community prioritizes translational research, CAS No. 136279-32-8 continues to bridge gaps between in vitro studies and clinical trials. Future directions may include nanoparticle encapsulation to enhance tissue-specific delivery, addressing limitations like systemic toxicity.

In summary, Interleukin 2 (human), N-L-methionyl- represents a versatile therapeutic agent at the forefront of immunoengineering. Its evolving applications underscore the importance of multidisciplinary collaboration in overcoming current biomedical hurdles. With ongoing innovations, this compound is poised to redefine standards in biologics development and precision immunotherapy.